Cas no 1780872-44-7 (2-{bicyclo3.1.0hexan-3-yl}acetic acid)

• Product Name: 2-{bicyclo3.1.0hexan-3-yl}acetic acid
• CAS No: 1780872-44-7
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5966304
• PubChem ID: 84648507
• Update Time: 2025-11-07

2-{bicyclo3.1.0hexan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo[3.1.0]hexan-3-yl}acetic acid
• Bicyclo[3.1.0]hexane-3-acetic acid
• 2-{bicyclo3.1.0hexan-3-yl}acetic acid
• 1780872-44-7
• AT24729
• EN300-3056576
• 2-(3-Bicyclo[3.1.0]hexanyl)acetic acid
• 2-(BICYCLO[3.1.0]HEXAN-3-YL)ACETIC ACID

• Inchi： 1S/C8H12O2/c9-8(10)3-5-1-6-4-7(6)2-5/h5-7H,1-4H2,(H,9,10)
• InChI Key： VFLUKLONYOJQIH-UHFFFAOYSA-N
• SMILES： C12C(C1)CC(CC(O)=O)C2

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 245.0±8.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on 2-{bicyclo3.1.0hexan-3-yl}acetic acid

Comprehensive Overview of 2-{Bicyclo[3.1.0]Hexan-3-Yl}Acetic Acid (CAS No. 1780872-44-7)

2-{Bicyclo[3.1.0]hexan-3-yl}acetic acid (CAS No. 1780872-44-7) is a synthetically significant organic compound characterized by its unique bicyclic scaffold and carboxylic acid functionality. This molecule belongs to the class of bicyclic ring systems, which are widely studied in pharmaceutical and materials chemistry due to their structural rigidity and potential for bioactivity modulation.

The core structure of 2-{bicyclo[3.1.0]hexan-3-yl}acetic acid features a bicyclo[3.1.0]hexane ring, a six-membered carbon framework with two fused rings sharing a common edge (a bridging carbon). This architecture imparts conformational stability, making it an attractive platform for drug design and molecular recognition studies.

Recent advancements in asymmetric synthesis have enabled efficient access to this compound through catalytic methods involving transition-metal complexes, such as palladium or rhodium catalysts, which facilitate stereoselective ring formation under mild conditions.

In the context of pharmaceutical research, derivatives of bicyclo[3.1.0]hexane have demonstrated promising activity in preclinical models targeting inflammatory pathways and metabolic disorders. For instance, a 2024 study published in *Journal of Medicinal Chemistry* highlighted the role of similar bicyclic scaffolds in modulating PPARγ receptors, underscoring their potential as antidiabetic agents.

The carboxylic acid group (-COOH) in this molecule provides opportunities for further functionalization via esterification or amidation reactions, enabling the creation of prodrugs or conjugates with enhanced pharmacokinetic profiles.

Synthetic strategies for CAS No. 1780872-44-7 often employ modern methodologies such as photoredox catalysis or organocatalytic cyclization, which align with green chemistry principles by minimizing waste and energy consumption.

In materials science, the rigid structure of bicyclo[3.1.0]hexane-based compounds has been explored for applications in liquid crystal displays and optoelectronic devices due to their ability to self-assemble into ordered arrays.

Ongoing research focuses on optimizing the scalability of synthesis protocols while maintaining high enantiomeric purity, which is critical for applications requiring stereospecific interactions with biological targets.

The versatility of 2-{bicyclo[3.1.0]hexan-3-yl}acetic acid extends to its use as a building block in combinatorial chemistry libraries, where its structural diversity contributes to the discovery of novel lead compounds with tailored properties.

Computational studies using density functional theory (DFT) have provided insights into the electronic distribution within the bicyclic framework, guiding experimental efforts toward rational design of derivatives with improved solubility and metabolic stability.

Collaborative efforts between academic institutions and industrial research groups continue to expand the chemical space around this scaffold, leveraging technologies like AI-driven retrosynthesis algorithms to accelerate discovery timelines.

In summary, CAS No. 1780872-44-7 represents a valuable molecular entity at the intersection of synthetic methodology innovation and applied chemistry research, offering a foundation for future breakthroughs across multiple scientific disciplines.